Cas no 7514-02-5 ((z)-3-(2-chlorophenyl)-2-phenylprop-2-enoic Acid)

(z)-3-(2-chlorophenyl)-2-phenylprop-2-enoic Acid structure
7514-02-5 structure
Product Name:(z)-3-(2-chlorophenyl)-2-phenylprop-2-enoic Acid
CAS No:7514-02-5
MF:C15H11ClO2
MW:258.699643373489
CID:981548
PubChem ID:807486
Update Time:2025-04-19

(z)-3-(2-chlorophenyl)-2-phenylprop-2-enoic Acid Chemical and Physical Properties

Names and Identifiers

    • (z)-3-(2-chlorophenyl)-2-phenylprop-2-enoic Acid
    • 2-Phenyl-3t-(2-chlor-phenyl)-acrylsaeure; NSC407584; AKOS005923147; 3t-(2-chloro-phenyl)-2-phenyl-acrylic acid; MLS003171614; trans-3-< 2-Chlor-phenyl> -2-phenyl-acrylsaeure; (E)-3-(2-chlorophenyl)-2-phenyl-prop-2-enoic acid; 3t-(2-Chlor-phenyl)-2-phenyl-acrylsaeure; AC1LFR2G;
    • NSC407584
    • DTXSID20355584
    • NSC-407584
    • MLS003171614
    • CHEMBL2237324
    • 7514-02-5
    • AKOS005923147
    • Inchi: 1S/C15H11ClO2/c16-14-9-5-4-8-12(14)10-13(15(17)18)11-6-2-1-3-7-11/h1-10H,(H,17,18)/b13-10-
    • InChI Key: XRUILMSWZHTDSO-RAXLEYEMSA-N
    • SMILES: ClC1C=CC=CC=1/C=C(\C(=O)O)/C1C=CC=CC=1

Computed Properties

  • Exact Mass: 258.04483
  • Monoisotopic Mass: 258.044757
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 3
  • Complexity: 319
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 1
  • Topological Polar Surface Area: 37.3
  • XLogP3: 4.1

Experimental Properties

  • Density: 1.299
  • Boiling Point: 368.8°Cat760mmHg
  • Flash Point: 176.8°C
  • PSA: 37.3
  • LogP: 3.96520
Recommended suppliers
Shanghai Aoguang Biotechnology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Aoguang Biotechnology Co., Ltd
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinan Hanyu Chemical Co.,Ltd.
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
SHOCHEM(SHANGHAI) CO.,lTD